Cas no 84647-13-2 (Benzoic acid, 4-methyl-, 2-naphthalenyl ester)

• Product Name: Benzoic acid, 4-methyl-, 2-naphthalenyl ester
• CAS No: 84647-13-2
• MF: C₁₈H₁₄O₂
• MW: 262.302565097809
• CID: 1826779
• PubChem ID: 532510
• Update Time: 2025-04-21

Benzoic acid, 4-methyl-, 2-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, 2-naphthalenyl ester
• naphthalen-2-yl 4-methylbenzoate
• DTXSID40336350
• AKOS003503018
• AN-652/11903675
• 84647-13-2
• 2-naphthyl p-methylbenzoate
• p-Toluylic acid, 2-naphthyl ester
• SCHEMBL10627535
• YFQGMYOMLGSYSX-UHFFFAOYSA-N
• p-Toluic acid, 2-naphthyl ester
• 2-naphthyl 4-methylbenzoate

• Inchi： 1S/C18H14O2/c1-13-6-8-15(9-7-13)18(19)20-17-11-10-14-4-2-3-5-16(14)12-17/h2-12H,1H3
• InChI Key： YFQGMYOMLGSYSX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 262.099379685g/mol
• Monoisotopic Mass: 262.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų